![molecular formula C18H22N2O3S B4760558 4-[ethyl(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide](/img/structure/B4760558.png)
4-[ethyl(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide
Overview
Description
4-[ethyl(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide, also known as EMA401, is a small molecule drug that has been developed as a potential treatment for chronic pain. It was discovered by the biopharmaceutical company, Spinifex Pharmaceuticals, and has undergone several preclinical and clinical trials.
Mechanism of Action
Nav1.7 channels are found in the peripheral nervous system and are involved in the transmission of pain signals from the site of injury to the spinal cord and brain. 4-[ethyl(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide blocks these channels, thereby reducing the transmission of pain signals and providing relief from chronic pain.
Biochemical and Physiological Effects:
Studies have shown that 4-[ethyl(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide is highly selective for Nav1.7 channels and does not affect other types of sodium channels. It has also been shown to have a long duration of action, with effects lasting up to 24 hours. 4-[ethyl(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide is well-tolerated and does not cause any significant adverse effects.
Advantages and Limitations for Lab Experiments
4-[ethyl(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide has several advantages for use in laboratory experiments. It is a small molecule drug that can easily penetrate cell membranes and can be administered orally. It has a well-understood mechanism of action and has been extensively studied in preclinical and clinical trials. However, one limitation of 4-[ethyl(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide is that it is not effective for all types of chronic pain.
Future Directions
There are several future directions for research on 4-[ethyl(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide. One area of interest is the development of more selective Nav1.7 channel blockers that can provide even greater pain relief. Another area of research is the investigation of 4-[ethyl(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide's potential use in treating other types of chronic pain, such as cancer-related pain. Additionally, researchers are exploring the use of 4-[ethyl(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide in combination with other pain medications to enhance its efficacy.
Scientific Research Applications
4-[ethyl(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide has been extensively studied for its potential use in treating chronic pain conditions such as neuropathic pain and osteoarthritis. It works by blocking the activity of a specific type of sodium channel, known as Nav1.7, which is involved in the transmission of pain signals.
properties
IUPAC Name |
4-[ethyl(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S/c1-3-20(24(2,22)23)17-11-9-16(10-12-17)18(21)19-14-13-15-7-5-4-6-8-15/h4-12H,3,13-14H2,1-2H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEMZTAFVYBDUEA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=C(C=C1)C(=O)NCCC2=CC=CC=C2)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[ethyl(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 4-{[(5-chloro-2-methylphenyl)amino]carbonyl}-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate](/img/structure/B4760496.png)
![1,1'-[1,3-propanediylbis(oxy)]bis(2,4-dimethylbenzene)](/img/structure/B4760501.png)
![3-isopropyl-5-{[1-phenyl-3-(4-propoxyphenyl)-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4760509.png)
![2-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-1H-isoindole-1,3(2H)-dione](/img/structure/B4760519.png)
![1-(2-furyl)-3-[(3-hydroxyphenyl)amino]-2-propen-1-one](/img/structure/B4760520.png)
![2-(3,4-dimethylphenyl)-N-[1-(4-fluorobenzyl)-1H-1,2,4-triazol-3-yl]-6-methyl-4-quinolinecarboxamide](/img/structure/B4760525.png)
![ethyl 4-({3-(1,3-benzodioxol-5-yl)-2-[(4-methylbenzoyl)amino]acryloyl}amino)benzoate](/img/structure/B4760528.png)
![2-{[4-allyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-(3-methoxyphenyl)acetamide](/img/structure/B4760550.png)
![N-[2-(2-methoxyphenyl)ethyl]-2,5-dimethyl-3-furamide](/img/structure/B4760577.png)
![N-{2-[(4-methoxyphenyl)amino]-1-methyl-2-oxoethyl}benzamide](/img/structure/B4760585.png)
![5-[(4-bromo-1H-pyrazol-1-yl)methyl]-4-[1-(4-methylbenzyl)-1H-pyrazol-4-yl]-4H-1,2,4-triazole-3-thiol](/img/structure/B4760591.png)